Cas no 2172453-95-9 (5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172453-95-9
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 6370814
• PubChem ID: 165865405
• Update Time: 2025-11-01

5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane
• EN300-1646817
• 5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro[5.5]undecane
• 2172453-95-9

• Inchi： 1S/C12H18N2OS/c1-2-5-12(6-3-1)11(13-7-8-15-12)10-4-9-16-14-10/h4,9,11,13H,1-3,5-8H2
• InChI Key： PVCCKLWFGLWURF-UHFFFAOYSA-N
• SMILES： S1C=CC(C2C3(CCCCC3)OCCN2)=N1

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.4Ų

Additional information on 5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane

Professional Introduction to Compound with CAS No. 2172453-95-9 and Product Name: 5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane

The compound identified by the CAS number 2172453-95-9 and the product name 5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane represents a fascinating molecular entity with significant potential in the field of pharmaceutical chemistry. This spirocyclic scaffold, characterized by its unique arrangement of heterocyclic rings and functional groups, has garnered attention due to its structural complexity and the diverse biological activities it exhibits.

At the core of this compound's structure lies a spirocyclic system composed of an oxetane ring linked to a tetrahydropyrazole ring. This configuration creates a rigid framework that can influence the compound's pharmacokinetic properties and binding affinity to biological targets. The presence of a thiazole moiety at the 5-position further enhances its pharmacological relevance, as thiazole derivatives are well-documented for their role in various therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in drug discovery. The spirocyclic core in 5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane offers several advantages, including improved metabolic stability and reduced susceptibility to enzymatic degradation. These properties are particularly valuable in the development of long-acting pharmaceuticals, where prolonged circulation time can enhance therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel bioactive molecules. The combination of an oxetane ring, a tetrahydropyrazole ring, and a thiazole substituent creates multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. For instance, modifications at the 3-position of the thiazole ring or at the spiro carbon can significantly alter the compound's interaction with biological receptors.

In vitro studies have demonstrated that derivatives of this spirocyclic structure exhibit promising activity against various disease-related targets. Notably, some analogs have shown inhibitory effects on enzymes involved in inflammatory pathways, making them candidates for treating conditions such as arthritis and inflammatory bowel disease. Additionally, preliminary data suggest that these compounds may possess antimicrobial properties, which is increasingly relevant in light of rising antibiotic resistance.

The versatility of 5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane extends beyond its potential as an anti-inflammatory or antimicrobial agent. Its unique structural features also make it an attractive candidate for further exploration in other therapeutic areas, including oncology and central nervous system disorders. The rigid spirocyclic framework can mimic natural bioactive molecules, potentially enabling high-affinity binding to critical biological targets involved in cancer progression or neurodegenerative diseases.

From a synthetic chemistry perspective, the preparation of 5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane presents an intriguing challenge due to its complex architecture. However, recent methodological advancements have made it more feasible to access such intricate molecular structures. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing the spirocyclic core efficiently. These synthetic strategies not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacokinetic profile of 5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane is another area of active investigation. Computational modeling has been employed to predict how this compound might behave within biological systems, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These simulations are crucial for optimizing drug-like characteristics and ensuring that the compound reaches its target site in sufficient concentrations to exert therapeutic effects.

In conclusion, the compound with CAS number 2172453-95-9 and product name 5-(1,2-thiazol-3-yl)-1-oxa-4-azaspiro5.5undecane represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its demonstrated biological activity and synthetic accessibility, make it a valuable asset in medicinal chemistry research. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of drug discovery and development.